Cas no 1427382-02-2 (5-Bromo-2-fluoro-3-methylbenzoic acid)

• Product Name: 5-Bromo-2-fluoro-3-methylbenzoic acid
• CAS No: 1427382-02-2
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD23712061
• CID: 3042469
• PubChem ID: 81477968
• Update Time: 2024-11-04

5-Bromo-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluoro-3-methylbenzoic acid
• 5-bromo-2-fluoro-3-methyl-benzoic acid
• CHC38202
• A929630

• MDL： MFCD23712061
• Inchi： 1S/C8H6BrFO2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： PASLKUKYXZAJOF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives